N-(1-benzyl-4-piperidinyl)-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H26N2O3/c1-25-19-7-9-20(10-8-19)26-16-21(24)22-18-11-13-23(14-12-18)15-17-5-3-2-4-6-17/h2-10,18H,11-16H2,1H3,(H,22,24)
• InChI Key: KJZKNZOXRJPZCB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2CCN(CC2)CC3=CC=CC=C3

Description

N-(1-benzyl-4-piperidinyl)-2-(4-methoxyphenoxy)acetamide, commonly known as BPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BPA is a white or off-white powder that is soluble in organic solvents and has a molecular weight of 399.53 g/mol.

Mechanism of Action

The mechanism of action of BPA is not fully understood, but it is believed to act by inhibiting the synthesis of nucleic acids in microorganisms and cancer cells. BPA has been found to bind to DNA and RNA, preventing their replication and transcription. It has also been suggested that BPA may disrupt the cell membrane of microorganisms and cancer cells, leading to their death.
Biochemical and Physiological Effects:
BPA has been found to have several biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, leading to their apoptosis. BPA has also been found to induce the expression of genes involved in the cell cycle, leading to cell cycle arrest and inhibition of cell proliferation.

Advantages and Limitations for Lab Experiments

BPA has several advantages for use in lab experiments. It is readily available, easy to synthesize, and has a low cost. BPA is also stable and has a long shelf life, making it ideal for use in long-term experiments. However, BPA has some limitations, such as its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on BPA. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine the efficacy of BPA in vivo and its potential side effects. Another area of interest is the development of new synthesis methods for BPA that are more efficient and cost-effective. Additionally, the effects of BPA on the human microbiome and its potential use as a probiotic need to be investigated.

Synthesis Methods

BPA can be synthesized through a simple and efficient method using readily available starting materials. The synthesis involves the reaction of 4-methoxyphenol with 2-bromoacetyl bromide in the presence of triethylamine to form 2-bromo-4-methoxyphenylacetate. The resulting compound is then reacted with benzylpiperidine in the presence of potassium carbonate to yield N-(1-benzyl-4-piperidinyl)-2-(4-methoxyphenoxy)acetamide.

Scientific Research Applications

BPA has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant antibacterial, antifungal, and antiviral properties. BPA has also been investigated for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro.